Cas no 2113747-85-4 (Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate
• CAS No: 2113747-85-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5916162
• PubChem ID: 137940026
• Update Time: 2025-05-25

Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate
• EN300-6509967
• 2113747-85-4

• Inchi： 1S/C11H16N2O2S/c1-2-15-10(14)9-8(13-11(12)16-9)7-5-3-4-6-7/h7H,2-6H2,1H3,(H2,12,13)
• InChI Key： WWAZUHRZDWMEMS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)C1CCCC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate

Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate, with the CAS number 2113747-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate comprises a thiazole ring system with substituents that include an amino group at position 2, a cyclopentyl group at position 4, and an ethoxycarbonyl group at position 5. These functional groups contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate involves a series of well-established organic reactions. The thiazole ring is typically formed through a cyclization process involving an amine and a sulfur-containing compound. The introduction of the cyclopentyl group adds rigidity to the molecule, potentially enhancing its stability and bioavailability. The ethoxycarbonyl group at position 5 serves as a protecting group for the carboxylic acid moiety during the synthesis process. This compound can be further modified by replacing the ethoxycarbonyl group with other substituents to explore its biological activity in different contexts.

Recent studies have highlighted the potential of Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate as a lead compound in drug development. Its thiazole core is known to exhibit anti-inflammatory, antioxidant, and anticancer properties. For instance, research has shown that this compound can inhibit certain enzymes associated with inflammation, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

The cyclopentyl group in Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate plays a crucial role in modulating the compound's pharmacokinetic properties. This substituent increases the lipophilicity of the molecule, which can enhance its absorption and distribution within the body. Furthermore, the amino group at position 2 provides hydrogen bonding capabilities, which can improve solubility and bioavailability. These properties make this compound an attractive target for further preclinical studies.

In terms of biological activity, recent research has focused on evaluating the anticancer potential of Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. Its ability to inhibit tumor growth in preclinical models has generated significant interest among researchers in oncology. Moreover, this compound has shown selectivity towards cancer cells over normal cells, reducing the likelihood of adverse effects during therapy.

The versatility of Ethyl 2-amino-4-cyclopentyl-1,3-thiazole-5-carboxylate extends beyond its direct application as a therapeutic agent. It serves as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, researchers have explored the substitution of the ethoxycarbonyl group with other functional groups to create derivatives with improved pharmacokinetic profiles or enhanced potency against specific targets.

In conclusion, Ethyl 2-amino-4-cyclopentyl